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Compound of Interest

Compound Name: Eotube

CAS No.: 128817-30-1

Cat. No.: B144312

Get Quote

Disclaimer: The term "Eotube assay" is not standard in scientific literature. This guide assumes

it is a reference to the widely used Endothelial Tube Formation Assay, a critical in vitro method

to assess angiogenesis.

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals overcome common

issues encountered during endothelial tube formation experiments.

Frequently Asked Questions (FAQs)
Q1: What is the principle of the endothelial tube formation assay?

The endothelial tube formation assay is a method used to measure the ability of endothelial

cells to form three-dimensional, capillary-like structures in vitro.[1][2][3] When endothelial cells

are cultured on a basement membrane-like substrate, such as Matrigel or another extracellular

matrix (ECM) gel, they migrate and align to form a network of tubes, mimicking a key step in

angiogenesis.[1][2][4] This assay is widely used to evaluate the pro- or anti-angiogenic

potential of various compounds or genetic modifications.[1][3]
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Q2: Which cell types are suitable for this assay?

Human Umbilical Vein Endothelial Cells (HUVECs) are the most commonly used cell type.[5]

However, other endothelial cells, such as Bovine Aortic Endothelial Cells (BAECs) or

immortalized cell lines like 3B-11 and SVEC4-10, can also be used.[1][5] It is crucial to use

cells at a low passage number, typically between passages 2 and 6, as later passages may

lose their tube-forming capabilities.[1][6][7]

Q3: How is the tube formation quantified?

Quantification is typically performed using microscopy and image analysis software.[8] Key

parameters measured include the total tube length, the number of branch points (nodes), and

the number of enclosed loops or meshes.[1][3] Area measurement is also a common and

straightforward method.[4]

Q4: How long does the assay take?

The assay is relatively rapid. Endothelial cells typically begin to align within an hour, and tube

formation can be observed within 2 to 6 hours.[1] Peak tube formation usually occurs between

3 and 12 hours, depending on the cell type and stimuli used.[1][6] It's important to note that

tubes may start to deteriorate after 18 hours as cells undergo apoptosis.[1][6]

Detailed Experimental Protocol
This protocol provides a general guideline for performing an endothelial tube formation assay in

a 96-well plate format. Optimization may be required based on the specific cell type and

experimental conditions.

Materials:

Endothelial cells (e.g., HUVECs, passages 2-6)

Basement Membrane Extract (BME), such as Matrigel® or ECM Gel

Appropriate cell culture medium (e.g., EGM-2)

Test compounds (pro- or anti-angiogenic)
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Pre-chilled 96-well plate and pipette tips

Fluorescent dye for visualization (optional, e.g., Calcein AM)

Workflow Diagram:
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Preparation Phase

Cell Seeding Phase

Incubation & Analysis

Thaw Basement Membrane
Extract (BME) on ice

Pre-chill 96-well plate
and pipette tips

Coat wells with 50-80 µL
of BME

Incubate at 37°C for
30-60 min to solidify gel

Harvest and count
endothelial cells

Resuspend cells in medium
with test compounds

Seed 1-1.5 x 10^4 cells/well
onto the solidified BME

Incubate at 37°C, 5% CO2
for 4-18 hours

Visualize and capture images
using phase-contrast or
fluorescence microscopy

Quantify tube formation
(length, nodes, loops)
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Problem:
No Tube Formation

Are cells healthy and
at a low passage (P2-P6)?

Is BME/Matrigel concentration
correct (~10 mg/mL) and

was it handled properly (kept cold)?

Yes

Solution:
Use new, low-passage cells.

Check for contamination.

No

Is the cell seeding
density optimal?

Yes

Solution:
Use a new lot of BME.

Ensure it remains on ice
during handling.

No

Is the BME gel layer
completely solidified and

of even thickness?

Yes

Solution:
Perform a cell density titration

(e.g., 5x10^3 to 4x10^4 cells/well).

No

Solution:
Ensure even coating of wells.

Increase solidification time
to 60 min at 37°C.

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4540586/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4540586/
https://search.cosmobio.co.jp/cosmo_search_p/search_gate2/docs/CBL_/CBA200.20090820.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5091872/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5091872/
https://www.merckmillipore.com/CI/fr/technical-documents/technical-article/cell-culture-and-cell-culture-analysis/cell-counting-and-health-analysis/endothelial-angiogenesis-assay
https://www.ncbi.nlm.nih.gov/books/NBK53241/
https://www.jove.com/v/51312/endothelial-cell-tube-formation-assay-for-vitro-study
https://www.jove.com/v/51312/endothelial-cell-tube-formation-assay-for-vitro-study
https://www.researchgate.net/post/Tube_formation_on_Matrigel_stopped_working-any_suggestions_or_explanation
https://www.cellbiolabs.com/sites/default/files/CBA-200-angiogenesis-tube-formation.pdf
https://www.benchchem.com/product/b144312/docs#technical-support-center-endothelial-tube-formation-assays
https://www.benchchem.com/product/b144312/docs#technical-support-center-endothelial-tube-formation-assays
https://www.benchchem.com/product/b144312/docs#technical-support-center-endothelial-tube-formation-assays
https://www.benchchem.com/product/b144312/docs#technical-support-center-endothelial-tube-formation-assays
https://www.benchchem.com/product/b144312?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144312?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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